Cas no 29699-21-6 (Butanedioic acid,2-sulfo-, 1,4-diisooctyl ester)

• Product Name: Butanedioic acid,2-sulfo-, 1,4-diisooctyl ester
• CAS No: 29699-21-6
• MF: C₂₀H₃₈O₇S
• MW: 422.576526165009
• CID: 277924
• PubChem ID: 34668
• Update Time: 2025-04-19

Butanedioic acid,2-sulfo-, 1,4-diisooctyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-sulfo-, 1,4-diisooctyl ester
• 1,4-bis(octan-2-yloxy)-1,4-dioxobutane-2-sulfonic acid
• 1,4-Diisooctyl sulphosuccinate
• DTXSID50860257
• SCHEMBL10172884
• 29699-21-6
• 1,4-Bis[(octan-2-yl)oxy]-1,4-dioxobutane-2-sulfonic acid
• EINECS 249-782-7

• Inchi： 1S/C20H38O7S/c1-5-7-9-11-13-16(3)26-19(21)15-18(28(23,24)25)20(22)27-17(4)14-12-10-8-6-2/h16-18H,5-15H2,1-4H3,(H,23,24,25)
• InChI Key： DIDMQECWEAWNQA-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OC(C)CCCCCC)CC(=O)OC(C)CCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 422.23394
• Monoisotopic Mass: 422.233824
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• XLogP3: 5.5

Experimental Properties

• Density: 1.096
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.475
• PSA: 106.97